N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C14H13ClFNO4S/c1-20-12-5-3-9(15)7-11(12)17-22(18,19)14-8-10(16)4-6-13(14)21-2/h3-8,17H,1-2H3
• InChI Key: WDPROUWTGNNKKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NS(=O)(=O)C2=C(C=CC(=C2)F)OC
• Molecular Formula: C14H13ClFNO4S
• Molecular Weight: 345.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly referred to as CFTR inhibitor, as it inhibits the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR inhibitor has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of cystic fibrosis and other diseases.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor inhibits the function of the N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide protein, which is responsible for regulating the transport of chloride ions across the cell membrane. N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor binds to the N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide protein and blocks its function, leading to a decrease in chloride ion transport. This results in the thickening of mucus in the lungs and other organs, which is characteristic of cystic fibrosis.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has been shown to improve the function of the N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide protein in cystic fibrosis patients. This leads to a decrease in mucus thickness and an improvement in lung function. N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has also been shown to reduce inflammation in the lungs and improve bacterial clearance. In addition, N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has been shown to have anti-inflammatory effects in other diseases, such as COPD.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action. It has also been extensively studied for its potential therapeutic applications in the treatment of cystic fibrosis and other diseases. However, N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor also has some limitations for lab experiments. It is a relatively expensive compound, which can limit its use in large-scale experiments. In addition, N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has limited solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor. One potential direction is the development of new formulations of the compound with improved solubility and bioavailability. Another direction is the study of N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor in combination with other drugs for the treatment of cystic fibrosis and other diseases. Finally, the study of N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor in animal models of cystic fibrosis and other diseases could provide valuable insights into its therapeutic potential.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor involves the reaction between 5-chloro-2-methoxyaniline and 5-fluoro-2-methoxybenzenesulfonyl chloride in the presence of a base. The reaction yields N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide as the final product. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has been extensively studied for its potential therapeutic applications in the treatment of cystic fibrosis. Cystic fibrosis is a genetic disorder that affects the respiratory and digestive systems. N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has been shown to improve the function of the N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide protein, which is defective in cystic fibrosis patients. N-(5-chloro-2-methoxyphenyl)-5-fluoro-2-methoxybenzenesulfonamide inhibitor has also been studied for its potential applications in other diseases, such as chronic obstructive pulmonary disease (COPD) and bronchiectasis.